Cas no 914916-97-5 (5,6-Dichloropyrimidine-4-carboxylic acid)

• Product Name: 5,6-Dichloropyrimidine-4-carboxylic acid
• CAS No: 914916-97-5
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• CID: 1024144
• Update Time: 2025-10-29

5,6-Dichloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloropyrimidine-4-carboxylic acid

• Inchi： 1S/C5H2Cl2N2O2/c6-2-3(5(10)11)8-1-9-4(2)7/h1H,(H,10,11)
• InChI Key： MEATVPFVKDQTSD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5,6-Dichloropyrimidine-4-carboxylic acid

5,6-Dichloropyrimidine-4-carboxylic Acid (CAS No. 914916-97-5): Properties, Applications, and Market Insights

5,6-Dichloropyrimidine-4-carboxylic acid (CAS No. 914916-97-5) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyrimidine backbone and carboxylic acid functionality, serves as a critical building block in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate for researchers and industries alike.

The molecular formula of 5,6-dichloropyrimidine-4-carboxylic acid is C₅H₂Cl₂N₂O₂, with a molecular weight of 192.99 g/mol. The presence of two chlorine atoms and a carboxylic acid group on the pyrimidine ring enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This compound typically appears as a white to off-white crystalline powder, soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but sparingly soluble in water.

One of the most prominent applications of 5,6-dichloropyrimidine-4-carboxylic acid is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of antiviral drugs, anticancer agents, and anti-inflammatory compounds. Recent studies have highlighted its potential in the development of COVID-19 therapeutics, as researchers explore its role in inhibiting viral replication enzymes. The compound's ability to act as a hydrogen bond acceptor and donor makes it particularly useful in drug design, where molecular interactions are crucial for efficacy.

In the agrochemical sector, 5,6-dichloropyrimidine-4-carboxylic acid is employed in the synthesis of herbicides and pesticides. Its derivatives exhibit potent activity against a broad spectrum of plant pathogens, making it a valuable tool for crop protection. With the growing demand for sustainable agriculture and eco-friendly pest control solutions, this compound has become a focal point for innovation in the agrochemical industry.

The material science field also benefits from the unique properties of 5,6-dichloropyrimidine-4-carboxylic acid. Researchers are investigating its use in the development of advanced polymers and coordination complexes. Its ability to form stable complexes with metals opens up possibilities for applications in catalysis and electronic materials. Additionally, its incorporation into supramolecular architectures has shown promise in creating novel functional materials with tailored properties.

From a market perspective, the demand for 5,6-dichloropyrimidine-4-carboxylic acid is on the rise, driven by its expanding applications in high-growth industries. The compound is primarily supplied by specialized chemical manufacturers and custom synthesis providers. Pricing trends indicate a steady increase, reflecting its growing importance in research and industrial processes. Suppliers often offer this compound in various quantities, ranging from milligram-scale for laboratory use to kilogram-scale for commercial production.

For researchers and industry professionals seeking high-purity 5,6-dichloropyrimidine-4-carboxylic acid, it is essential to source the compound from reputable suppliers who provide comprehensive analytical data, including HPLC, NMR, and mass spectrometry results. Proper storage conditions, typically in a cool, dry place away from light and moisture, are crucial to maintain its stability and shelf life.

In conclusion, 5,6-dichloropyrimidine-4-carboxylic acid (CAS No. 914916-97-5) stands out as a multifaceted compound with significant potential across diverse scientific and industrial domains. Its role in drug discovery, agricultural chemistry, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a valuable asset for innovation and development in the years to come.